Cas no 642946-02-9 (1-(4-Nitrilophenyl)-3-(4-methylbenzoyl)thiourea)

• Product Name: 1-(4-Nitrilophenyl)-3-(4-methylbenzoyl)thiourea
• CAS No: 642946-02-9
• MF: C₁₆H₁₃N₃OS
• MW: 295.358921766281
• MDL: MFCD02662219
• CID: 4715713
• Update Time: 2025-05-20

1-(4-Nitrilophenyl)-3-(4-methylbenzoyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(4-nitrilophenyl)-3-(4-methylbenzoyl)thiourea
• SBB062089
• 1-(4-cyanophenyl)-3-(4-methylbenzoyl)thiourea
• N-[(4-cyanophenyl)carbamothioyl]-4-methylbenzamide
• N-{[(4-cyanophenyl)amino]thioxomethyl}(4-methylphenyl)carboxamide
• 1-(4-Nitrilophenyl)-3-(4-methylbenzoyl)thiourea

• MDL： MFCD02662219
• Inchi： 1S/C16H13N3OS/c1-11-2-6-13(7-3-11)15(20)19-16(21)18-14-8-4-12(10-17)5-9-14/h2-9H,1H3,(H2,18,19,20,21)
• InChI Key： QZXSGEYUOFRABS-UHFFFAOYSA-N
• SMILES： S=C(NC(C1C=CC(C)=CC=1)=O)NC1C=CC(C#N)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 426
• Topological Polar Surface Area: 97

Additional information on 1-(4-Nitrilophenyl)-3-(4-methylbenzoyl)thiourea

1-(4-Nitrilophenyl)-3-(4-methylbenzoyl)thiourea (CAS No. 642946-02-9): An Overview of a Versatile Compound in Medicinal Chemistry

1-(4-Nitrilophenyl)-3-(4-methylbenzoyl)thiourea (CAS No. 642946-02-9) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thioureas, which are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

The molecular formula of 1-(4-Nitrilophenyl)-3-(4-methylbenzoyl)thiourea is C₁₅H₁₃N₃O₂S, with a molecular weight of approximately 295.34 g/mol. The compound features a thiourea moiety connected to a 4-nitrilophenyl group and a 4-methylbenzoyl group. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it an interesting candidate for various applications.

The thiourea moiety is known for its ability to form hydrogen bonds, which can influence the compound's solubility and interactions with biological targets. The nitrile group adds polarity and can participate in π-π stacking interactions, while the methylbenzoyl group contributes to hydrophobicity and can enhance the compound's stability.

Synthesis Methods

The synthesis of 1-(4-Nitrilophenyl)-3-(4-methylbenzoyl)thiourea has been reported using various methodologies. One common approach involves the reaction of 4-cyanobenzeneisothiocyanate with 4-methylbenzoyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired thiourea derivative.

An alternative method involves the condensation of 4-cyanobenzothioamide with 4-methylbenzoyl chloride under mild conditions. This approach has been shown to yield high purity products with good yields, making it a preferred method for large-scale synthesis.

Biological Activities and Applications

Recent research has highlighted several potential biological activities of 1-(4-Nitrilophenyl)-3-(4-methylbenzoyl)thiourea. Studies have shown that this compound exhibits significant anti-inflammatory properties, which are attributed to its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound could be a promising lead for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 1-(4-Nitrilophenyl)-3-(4-methylbenzoyl)thiourea has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that the compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2.

Current Research Trends

The ongoing research on 1-(4-Nitrilophenyl)-3-(4-methylbenzoyl)thiourea is focused on optimizing its pharmacological properties and exploring new therapeutic applications. One area of interest is the development of prodrugs that can enhance the bioavailability and reduce the side effects of the compound. Prodrug strategies involve modifying the structure of the molecule to improve its stability in vivo or target-specific delivery.

Another emerging trend is the use of computational methods to predict and optimize the biological activity of derivatives of 1-(4-Nitrilophenyl)-3-(4-methylbenzoyl)thiourea. Molecular docking studies have been employed to identify key interactions between the compound and its biological targets, providing valuable insights for rational drug design.

Conclusion

1-(4-Nitrilophenyl)-3-(4-methylbenzoyl)thiourea (CAS No. 642946-02-9) is a versatile compound with promising biological activities that make it an attractive candidate for further research and development in medicinal chemistry. Its unique structural features, coupled with its anti-inflammatory and anticancer properties, position it as a valuable lead for drug discovery efforts. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to the advancement of therapeutic options for various diseases.